Cas no 2227640-78-8 (rac-(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227640-78-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5999999
• PubChem ID: 165639904
• Update Time: 2025-05-24

rac-(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• 2227640-78-8
• EN300-1731725
• rac-[(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H19NS/c1-4-8-5-6-14-11(8)10-9(7-13)12(10,2)3/h5-6,9-10H,4,7,13H2,1-3H3/t9-,10+/m1/s1
• InChI Key： VKLDXCCVDJLORJ-ZJUUUORDSA-N
• SMILES： S1C=CC(CC)=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3R)-3-(3-ethylthiophen-2-yl)-2,2-dimethylcyclopropylmethanamine

rac-(1R,3R)-3-(3-Ethylthiophen-2-yl)-2,2-Dimethylcyclopropylmethanamine

The compound rac-(1R,3R)-3-(3-Ethylthiophen-2-yl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2227640-78-8) is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring system, which is substituted with a thiophene moiety and a methanamine group. The stereochemistry of the molecule is defined by the (1R,3R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its cyclopropane ring, known for its high strain energy, makes it an attractive candidate for various cycloaddition reactions. The presence of the thiophene group further enhances its electronic properties, making it suitable for applications in drug design and materials science.

The synthesis of rac-(1R,3R)-3-(3-Ethylthiophen-2-yl)-2,2-Dimethylcyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by the formation of the cyclopropane ring through either thermal or photochemical methods. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired (1R,3R) configuration.

One of the most intriguing aspects of this compound is its ability to participate in enantioselective reactions. Researchers have demonstrated that the (1R,3R) configuration can be exploited to synthesize chiral intermediates with high enantiomeric excess (ee). This property has significant implications for the development of asymmetric catalysis and enantioselective synthesis techniques.

In terms of biological activity, rac-(1R,3R)-3-(3-Ethylthiophen-2-yl)-2,2-Dimethylcyclopropylmethanamine has shown promise as a modulator of cellular signaling pathways. Preclinical studies suggest that it may interact with G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative diseases.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its suitability as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, rac-(1R,3R)-3-(3-Ethylthiophen-2-yl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2227640-78-8) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and stereochemistry make it an invaluable tool for advancing our understanding of complex chemical systems and developing innovative solutions in medicine and technology.